Cas no 23289-12-5 (1,3,4-Thiadiazol-2-amine, N-(phenylmethyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-(phenylmethyl)-
• CAS No: 23289-12-5
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 1413960
• Update Time: 2024-08-15

1,3,4-Thiadiazol-2-amine, N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-(phenylmethyl)-

• Inchi： 1S/C9H9N3S/c1-2-4-8(5-3-1)6-10-9-12-11-7-13-9/h1-5,7H,6H2,(H,10,12)
• InChI Key： PAZYUVYIVHXZLV-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NCC1=CC=CC=C1

Computed Properties

• Exact Mass: 191.05187

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Melting Point: 108.0-108.5 °C(Solv: hexane (110-54-3); benzene (71-43-2))
• Boiling Point: 336.1±35.0 °C(Predicted)
• PSA: 37.81
• pka: 2.35±0.10(Predicted)